methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate
Overview
Description
Methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate (MBTPC) is an organic compound with a unique chemical structure that has been studied for its potential applications in various scientific fields. MBTPC has been identified as a useful reagent for organic synthesis and has been found to have useful biochemical and physiological effects in laboratory experiments.
Scientific Research Applications
Methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate has been studied for its potential applications in various scientific fields. It has been found to be useful as a reagent for organic synthesis, as a catalyst for the formation of carbon-carbon bonds, and as a structural template for the synthesis of novel compounds. Additionally, methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate has been studied for its potential applications in drug discovery, as it has been found to possess unique biochemical and physiological effects.
Mechanism of Action
The mechanism of action of methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate is not yet fully understood. However, it is believed that methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate interacts with various cellular proteins and enzymes, which results in changes in the biochemical and physiological processes in the cell. Additionally, methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate has been found to have an affinity for certain receptors in the brain, which suggests that it may play a role in the regulation of certain brain functions.
Biochemical and Physiological Effects
methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate has been found to have a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate has been found to have neuroprotective effects and has been studied for its potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The use of methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it is stable at room temperature and can be stored for long periods of time. However, there are also some limitations to the use of methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate in laboratory experiments. It is toxic and can be hazardous to handle and store, and it can react with other compounds, which can make it difficult to use in certain experiments.
Future Directions
The potential applications of methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate are still being explored. Future research could focus on the development of new synthetic methods for producing methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate and on the development of new compounds based on its structure. Additionally, future research could focus on the development of new therapeutic applications for methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate, such as in the treatment of neurodegenerative diseases. Finally, further research could focus on the mechanism of action of methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate, as well as on the potential side effects of its use.
Synthesis Methods
Methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate can be synthesized through a series of reactions that begin with the reaction of 4-bromo-1-trifluoromethylpyrrole-2-carboxylic acid with methyl bromide in the presence of a catalytic amount of potassium carbonate. This reaction produces methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate, which can then be purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate involves the reaction of 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid with methanol in the presence of a dehydrating agent.", "Starting Materials": [ "4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid", "Methanol", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "Add the 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid to a round-bottom flask.", "Add the dehydrating agent to the flask and stir the mixture at room temperature for 30 minutes.", "Add methanol to the flask and heat the mixture under reflux for 2 hours.", "Cool the mixture to room temperature and filter the precipitated solid.", "Wash the solid with cold methanol and dry it under vacuum to obtain the final product, methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate." ] } | |
CAS RN |
2763998-67-8 |
Product Name |
methyl 4-bromo-1-(trifluoromethyl)-1H-pyrrole-2-carboxylate |
Molecular Formula |
C7H5BrF3NO2 |
Molecular Weight |
272 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
